(3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one

• IUPAC Name: (3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one
• InChI: InChI=1S/C17H22N4O2/c1-13-17(22)18-10-6-12-21(13)11-5-9-15-19-16(20-23-15)14-7-3-2-4-8-14/h2-4,7-8,13H,5-6,9-12H2,1H3,(H,18,22)/t13-/m0/s1
• InChI Key: HTTZWYYOKVYPJD-ZDUSSCGKSA-N
• Canonical SMILES: CC1C(=O)NCCCN1CCCC2=NC(=NO2)C3=CC=CC=C3
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1CCCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

(3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one is a chemical compound that belongs to the diazepane family. It is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of ((3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one is not fully understood. However, studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit HIV-1 replication by inhibiting reverse transcriptase. In addition, (this compound)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one inhibits acetylcholinesterase, which is an enzyme that breaks down acetylcholine in the brain. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function.
Biochemical and Physiological Effects:
(this compound)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one has been shown to have various biochemical and physiological effects. In cancer cells, the compound induces apoptosis, inhibits cell proliferation, and inhibits angiogenesis. In HIV-1 infected cells, the compound inhibits viral replication. In Alzheimer's disease, the compound inhibits acetylcholinesterase, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using ((3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one in lab experiments include its potential applications in drug discovery and development. The compound has shown activity against various cancer cell lines and HIV-1 replication. It has also been investigated as a potential treatment for Alzheimer's disease. However, the limitations of using (this compound)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for ((3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one. One direction is to investigate its potential applications in drug discovery and development further. The compound has shown activity against various cancer cell lines, HIV-1 replication, and Alzheimer's disease, making it a promising candidate for further research. Another direction is to investigate its mechanism of action further. Understanding how the compound works can lead to the development of more effective treatments. Finally, future research can focus on improving the compound's solubility and reducing its potential toxicity.

Synthesis Methods

The synthesis of ((3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one involves a series of chemical reactions. The first step involves the condensation of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid and 3-aminopropyl methyl ketone to form 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl methyl ketone. The second step involves the reduction of 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl methyl ketone with sodium borohydride to form 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl alcohol. The final step involves the reaction of 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl alcohol with 2,5-dimethoxytetrahydrofuran-3,4-dione to form (this compound)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one.

Scientific Research Applications

((3S)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one has potential applications in drug discovery and development. The compound has been shown to have activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have activity against HIV-1 replication. In addition, (this compound)-3-methyl-4-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]-1,4-diazepan-2-one has been investigated as a potential treatment for Alzheimer's disease due to its ability to inhibit acetylcholinesterase.